Cas no 13957-54-5 ([4-(trifluoromethoxy)phenyl]hydrazine)

• Product Name: [4-(trifluoromethoxy)phenyl]hydrazine
• CAS No: 13957-54-5
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• MDL: MFCD02656471
• CID: 120048
• PubChem ID: 605908
• Update Time: 2025-05-19

[4-(trifluoromethoxy)phenyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• (4-(Trifluoromethoxy)phenyl)hydrazine
• [4-(Trifluoromethoxy)phenyl]hydrazine
• 4-(Trifluoromethoxy)phenylhydrazine
• Hydrazine,[4-(trifluoromethoxy)phenyl]-
• [4-(trifluoromethoxy)phenyl]hydrazine(SALTDATA: HCl)
• 001599
• 1-(4-(trifluoromethoxy)phenyl)hydrazine
• 4-(trifluorometoxy)phenylhydrazine
• 4-trifluoromethoxyphenylhydrazine
• AC1LCSG1
• AC1Q552Y
• CTK4C1866
• ST038828
• SureCN486310
• ZERO
• p-trifluoromethoxyphenylhydrazine
• BS-4057
• FT-0678427
• EN300-24495
• DTXSID80345623
• 1-[4-(Trifluoromethoxy)phenyl]hydrazine
• (4-trifluoromethoxy-phenyl)-hydrazine
• 1-[4-(Trifluoromethoxy)phenyl]hydrazine #
• 4-trifluoromethoxy-phenylhydrazine
• D74500
• SCHEMBL486310
• CS-0084351
• (4-(trifluoromethoxy)phenyl)-hydrazine
• Hydrazine, [4-(trifluoromethoxy)phenyl]-
• N-[4-(Trifluoromethoxy)phenyl]hydrazine
• AKOS000321219
• 13957-54-5
• MFCD02656471
• 4-(trifluoromethoxy)phenylhydrazinehydrochloride
• BBL012134
• STK501123
• ALBB-008910
• [4-(trifluoromethoxy)phenyl]hydrazine

• MDL： MFCD02656471
• Inchi： 1S/C7H7F3N2O/c8-7(9,10)13-6-3-1-5(12-11)2-4-6/h1-4,12H,11H2
• InChI Key： GWFWCTYACJWQKP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NN)(F)F

Computed Properties

• Exact Mass: 192.05111
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 230 °C(lit.)
• PSA: 47.28

[4-(trifluoromethoxy)phenyl]hydrazine Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36
• HazardClass：IRRITANT

Additional information on [4-(trifluoromethoxy)phenyl]hydrazine

[4-(Trifluoromethoxy)phenyl]hydrazine: A Comprehensive Overview

[4-(Trifluoromethoxy)phenyl]hydrazine, also known by its CAS number 13957-54-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a trifluoromethoxy group attached to a phenyl ring and a hydrazine moiety. The trifluoromethoxy group, represented as -OCF3, is a strong electron-withdrawing substituent that imparts distinct electronic and steric properties to the molecule. This makes [4-(Trifluoromethoxy)phenyl]hydrazine an attractive candidate for use in chemical synthesis, pharmaceuticals, and materials science.

The synthesis of [4-(Trifluoromethoxy)phenyl]hydrazine typically involves the reaction of 4-trifluoromethoxyaniline with hydrazine derivatives under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its preparation. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of [4-(Trifluoromethoxy)phenyl]hydrazine is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its ability to act as a hydrazine donor makes it valuable in the construction of heterocyclic compounds, which are often key components of pharmaceutical agents. Recent studies have highlighted its role in the development of anti-inflammatory and anticancer agents, underscoring its importance in drug discovery.

In addition to its medicinal applications, [4-(Trifluoromethoxy)phenyl]hydrazine has found utility in materials science. The compound is used as a precursor for the synthesis of advanced materials such as polymers and coordination compounds. Its electron-withdrawing properties make it suitable for applications in electronics and optoelectronics. For example, researchers have investigated its use in the development of organic light-emitting diodes (OLEDs), where it contributes to enhanced device performance.

Recent research has also focused on understanding the environmental impact and degradation pathways of [4-(Trifluoromethoxy)phenyl]hydrazine. Studies have shown that under certain conditions, the compound undergoes biodegradation, reducing its persistence in the environment. This information is critical for assessing its safety and sustainability in industrial applications.

In conclusion, [4-(Trifluoromethoxy)phenyl]hydrazine (CAS 13957-54-5) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique chemical properties make it an invaluable tool in chemical synthesis, drug discovery, and materials science. As research continues to uncover new insights into its structure, reactivity, and applications, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.